Cas no 2703774-72-3 ((4-Bromo-1,2-oxazol-3-yl)methanol)

(4-Bromo-1,2-oxazol-3-yl)methanol structure
2703774-72-3 structure
Product Name:(4-Bromo-1,2-oxazol-3-yl)methanol
CAS No:2703774-72-3
MF:C4H4BrNO2
MW:177.984060287476
MDL:MFCD34551216
CID:5671697
PubChem ID:165946583
Update Time:2023-09-12

(4-Bromo-1,2-oxazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (4-bromo-1,2-oxazol-3-yl)methanol
    • 2703774-72-3
    • EN300-27151486
    • 3-Isoxazolemethanol, 4-bromo-
    • 4-Bromo-3-isoxazolemethanol
    • (4-Bromo-1,2-oxazol-3-yl)methanol
    • MDL: MFCD34551216
    • Inchi: 1S/C4H4BrNO2/c5-3-2-8-6-4(3)1-7/h2,7H,1H2
    • InChI Key: COBSUROSECHQBU-UHFFFAOYSA-N
    • SMILES: BrC1=CON=C1CO

Computed Properties

  • Exact Mass: 176.94254g/mol
  • Monoisotopic Mass: 176.94254g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 80.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 46.3Ų

Experimental Properties

  • Density: 1.864±0.06 g/cm3(Predicted)
  • Boiling Point: 308.1±27.0 °C(Predicted)
  • pka: 12.38±0.10(Predicted)

(4-Bromo-1,2-oxazol-3-yl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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